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Compound of Interest

Compound Name: 9-Deacetyltaxinine E

Cat. No.: B15591866 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
9-Deacetyltaxinine E, with the Chemical Abstracts Service (CAS) number 284672-78-2, is a

naturally occurring diterpenoid. It has been isolated from various species of the yew tree,

notably from the seeds of Taxus mairei and Taxus × media. As a member of the taxane family,

which includes the well-known chemotherapeutic agent paclitaxel, 9-Deacetyltaxinine E is of

interest to the scientific community for its potential biological activities. This document provides

a summary of the available technical information on this compound.

Chemical Properties
9-Deacetyltaxinine E is a complex diterpenoid molecule. Its chemical and physical properties

are summarized in the table below.
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Property Value Source

CAS Number 284672-78-2 N/A

Molecular Formula C₃₅H₄₄O₉ [1]

Molecular Weight 608.72 g/mol [1]

IUPAC Name

(2aR,4S,4aS,6R,9S,11S,12S,1

2aR,12bS)-4,6,9,12-

tetraacetoxy-12b-hydroxy-

2a,3,4,4a,5,6,9,10,11,12,12a,1

2b-dodecahydro-11-methyl-

8,11-methano-1H-cyclodeca[2]

[3]benzo[1,2-b]oxete-5-one

N/A

Synonyms 9-Deacetyltaxinine E [1]

Predicted Density 1.21±0.1 g/cm³ [1]

Predicted Boiling Point 661.3±55.0 °C [1]

Natural Source
Seeds of Taxus mairei and

Taxus × media
N/A

Biological Activity and Mechanism of Action
While the Taxus genus is a rich source of compounds with potent biological activities, including

anti-inflammatory and cytotoxic effects, specific in-depth studies detailing the biological profile

of 9-Deacetyltaxinine E are not extensively available in the public domain. Extracts from Taxus

× media have been noted for their pharmacological potential, including anti-inflammatory and

antimicrobial properties. However, the specific contribution of 9-Deacetyltaxinine E to these

effects has not been fully elucidated.

Research on other taxane diterpenoids suggests that potential mechanisms of action could

involve interaction with cellular signaling pathways. For instance, other compounds from Taxus

species have been shown to influence pathways such as NF-κB, which is a key regulator of the

inflammatory response.
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Experimental Protocols
Detailed experimental protocols for the biological evaluation of 9-Deacetyltaxinine E are not

readily available in published literature. However, for researchers interested in investigating the

properties of this compound, standard assays for cytotoxicity and anti-inflammatory activity can

be employed.

General Experimental Workflow for Biological Screening
Below is a generalized workflow that could be adapted for the study of 9-Deacetyltaxinine E.
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Compound Preparation

Mechanism of Action Studies

9-Deacetyltaxinine E
(CAS 284672-78-2)

Dissolve in appropriate solvent
(e.g., DMSO)

Cytotoxicity Assay
(e.g., MTT, LDH)

Treat various cell lines

Anti-inflammatory Assay
(e.g., LPS-stimulated macrophages)

Treat immune cells

Calculate IC50 values Measure cytokine levels
(e.g., TNF-α, IL-6 via ELISA)

Signaling Pathway Analysis
(e.g., Western Blot for NF-κB)

Click to download full resolution via product page

Caption: A general experimental workflow for the biological evaluation of 9-Deacetyltaxinine E.

Potential Signaling Pathways
Based on the activities of other compounds isolated from Taxus species, a potential area of

investigation for 9-Deacetyltaxinine E would be its effect on inflammatory signaling pathways.
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The NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway is a

primary candidate.

Hypothetical NF-κB Signaling Pathway Inhibition
The following diagram illustrates a simplified, hypothetical mechanism by which a compound

like 9-Deacetyltaxinine E might exert anti-inflammatory effects through the inhibition of the NF-

κB pathway.
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Caption: A hypothetical model of NF-κB pathway inhibition by 9-Deacetyltaxinine E.
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Conclusion
9-Deacetyltaxinine E is a structurally characterized diterpenoid from the Taxus genus. While

its chemical properties are documented, there is a notable absence of comprehensive public

data on its specific biological activities and mechanisms of action. The information provided

here serves as a foundational guide for researchers and drug development professionals

interested in exploring the potential of this natural product. Further investigation is warranted to

fully characterize its pharmacological profile and to determine if it possesses therapeutic

potential similar to other taxane compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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